Cas no 905587-29-3 ((1S)-1-(5-fluoropyrimidin-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(5-fluoropyrimidin-2-yl)ethan-1-amine
• CAS No: 905587-29-3
• MF: C₆H₈FN₃
• MW: 141.146224021912
• MDL: MFCD18250685
• CID: 2181946
• PubChem ID: 55285341
• Update Time: 2025-04-21

(1S)-1-(5-fluoropyrimidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(5-fluoro-pyrimidin-2-yl)-ethylamine
• (1S)-1-(5-fluoropyrimidin-2-yl)ethan-1-amine
• (1S)-1-(5-FLUOROPYRIMIDIN-2-YL)ETHANAMINE
• (S)-1-(5-FLUOROPYRIMIDIN-2-YL)ETHANAMINE
• AKOS006351466
• SCHEMBL219540
• DB-258128
• C6H8FN3
• 905587-29-3
• (s)-1-(5-fluoropyrimidin-2-yl)-ethanamine
• AHCHUPFJXHQIRC-BYPYZUCNSA-N

• MDL： MFCD18250685
• Inchi： 1S/C6H8FN3/c1-4(8)6-9-2-5(7)3-10-6/h2-4H,8H2,1H3/t4-/m0/s1
• InChI Key： AHCHUPFJXHQIRC-BYPYZUCNSA-N
• SMILES： FC1C=NC([C@H](C)N)=NC=1

Computed Properties

• Exact Mass: 141.07022543Da
• Monoisotopic Mass: 141.07022543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 51.8Ų